Cas no 78668-33-4 (3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene)
78668-33-4 structure
Product Name:3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene
CAS No:78668-33-4
MF:C13H23N5
MW:249.355221986771
CID:534143
PubChem ID:11207423
Update Time:2025-04-19
3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene
- 3,6,9,12,18-pentazabicyclo[12.3.1]octadeca-1(18),14,16-triene
- 78668-33-4
- SCHEMBL8235408
- DTXSID00458789
-
- Inchi: 1S/C13H23N5/c1-2-12-10-16-8-6-14-4-5-15-7-9-17-11-13(3-1)18-12/h1-3,14-17H,4-11H2
- InChI Key: UJPWFBPXKOLBJT-UHFFFAOYSA-N
- SMILES: N1CCNCC2=CC=CC(CNCCNCC1)=N2
Computed Properties
- Exact Mass: 249.19534575g/mol
- Monoisotopic Mass: 249.19534575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 61Ų
3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
78668-33-4 (3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene) Related Products
- 1539-42-0(Bis(2-pyridylmethyl)amine)
- 298705-64-3(1-(Pyridin-2-yl-methyl)piperazine Trifluoroacetate)
- 21035-59-6(2-(Methylamino)methylpyridine)
- 55579-01-6(1-(Pyridin-2-ylmethyl)piperazine)
- 51639-58-8(N-Ethyl-N-(2-pyridylmethyl)amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent